Cas no 25854-59-5 (6-Amino-2,2,4,4-tetrafluoro-1,3-benzodioxene)

• Product Name: 6-Amino-2,2,4,4-tetrafluoro-1,3-benzodioxene
• CAS No: 25854-59-5
• MF: C₈H₅F₄NO₂
• MW: 223.1244161129
• CID: 242404
• PubChem ID: 2776576
• Update Time: 2025-09-28

6-Amino-2,2,4,4-tetrafluoro-1,3-benzodioxene Chemical and Physical Properties

Names and Identifiers

• 4H-1,3-Benzodioxin-6-amine,2,2,4,4-tetrafluoro-
• 2,2,4,4-tetrafluoro-1,3-benzodioxin-6-amine
• 2,2,4,4-TETRAFLUORO-4H-BENZO[1,3]DIOXIN-6-YLAMINE
• 6-amino
• 6-Amino-2,2,4,4-tetrafluor-1,3-benzodioxan
• 6-amino-2,2,4,4-tetrafluoro-1,3-benzodioxene
• PC9692
• A818054
• DTXSID20380199
• MFCD01631636
• FT-0620906
• 2,2,4,4-tetrafluoro-6-amino-1,3-benzodioxene, AldrichCPR
• AKOS025311257
• 2,2,4,4-Tetrafluoro-4H-benzo[d][1,3]dioxin-6-amine
• SCHEMBL3612411
• 25854-59-5
• 2,2,4,4-Tetrafluoro-2H,4H-1,3-benzodioxin-6-amine
• 6-amino-2,2,4,4-tetrafluorobenz-1,3-dioxin
• 4H-1,3-Benzodioxin-6-amine, 2,2,4,4-tetrafluoro-
• 2,2,4,4-tetrafluoro-6-amino-1,3-benzodioxene
• 6-Amino-2,2,4,4-tetrafluoro-1,3-benzodioxene

• MDL： MFCD01631636
• Inchi： 1S/C8H5F4NO2/c9-7(10)5-3-4(13)1-2-6(5)14-8(11,12)15-7/h1-3H,13H2
• InChI Key： ZENKESXKWBIZCV-UHFFFAOYSA-N
• SMILES： FC1(C2C=C(C=CC=2OC(O1)(F)F)N)F

Computed Properties

• Exact Mass: 223.02600
• Monoisotopic Mass: 223.026
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 44.5Ų

Experimental Properties

• Density: 1.57
• Melting Point: 35-37°C
• Boiling Point: 236°Cat760mmHg
• Flash Point: 96.5°C
• Refractive Index: 1.5
• PSA: 44.48000
• LogP: 2.85860
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

6-Amino-2,2,4,4-tetrafluoro-1,3-benzodioxene Security Information

• Signal Word：warning
• Hazard Statement： Toxic
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：UN 2810
• Hazard Category Code： 23/24/25
• Safety Instruction： S28-S36/37
• Hazardous Material Identification：
• Risk Phrases：R20/21/22
• Safety Term：S28;S36/37
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxanes Benzo-1,3-dioxanes

Additional information on 6-Amino-2,2,4,4-tetrafluoro-1,3-benzodioxene

Exploring the Versatile Applications of 6-Amino-2,2,4,4-tetrafluoro-1,3-benzodioxene (CAS No. 25854-59-5) in Modern Chemistry

In the dynamic world of specialty chemicals, 6-Amino-2,2,4,4-tetrafluoro-1,3-benzodioxene (CAS No. 25854-59-5) stands out as a unique fluorinated benzodioxene derivative with remarkable potential across multiple industries. This compound, characterized by its tetrafluoro-substituted benzodioxene core and amino functional group, has garnered significant attention from researchers and industrial chemists alike due to its distinctive electronic properties and structural versatility.

The molecular architecture of 6-Amino-2,2,4,4-tetrafluoro-1,3-benzodioxene features a benzodioxene scaffold with four fluorine atoms strategically positioned at the 2,2,4,4-positions, creating an electron-deficient aromatic system. The amino group at the 6-position serves as an electron-donating moiety, establishing an interesting push-pull electronic configuration that makes this compound particularly valuable in materials science applications. Recent studies have highlighted its potential as a building block for advanced organic semiconductors, a topic of intense research in the development of next-generation flexible electronics and OLED technologies.

One of the most compelling applications of 6-Amino-2,2,4,4-tetrafluoro-1,3-benzodioxene lies in the field of pharmaceutical intermediates. The compound's unique fluorine pattern and aromatic system make it an attractive precursor for drug discovery programs targeting CNS disorders and inflammatory conditions. Researchers are particularly interested in how the fluorine substitution pattern might influence metabolic stability and bioavailability of potential drug candidates. The pharmaceutical industry's growing focus on fluorinated compounds (a trend reflected in recent FDA approvals) has significantly increased demand for specialized fluorinated building blocks like this benzodioxene derivative.

In materials chemistry, 6-Amino-2,2,4,4-tetrafluoro-1,3-benzodioxene has shown promise as a monomer for constructing high-performance polymers. The compound's ability to participate in various polymerization reactions while maintaining its fluorinated character allows for the creation of materials with enhanced thermal stability, chemical resistance, and unique dielectric properties. These characteristics are particularly valuable in industries ranging from aerospace to microelectronics, where material performance under extreme conditions is paramount. The compound's potential in energy storage applications is another area attracting research attention, especially in the context of developing novel battery materials and supercapacitors.

The synthesis and handling of 6-Amino-2,2,4,4-tetrafluoro-1,3-benzodioxene require specialized expertise due to the reactivity of its functional groups and the stability considerations of fluorinated aromatic systems. Modern synthetic approaches typically involve multi-step sequences starting from appropriately substituted benzene precursors, with careful control of reaction conditions to ensure high purity and yield. Analytical characterization of this compound presents its own challenges, often requiring advanced techniques like 19F NMR spectroscopy to fully confirm its structure and purity.

From an industrial perspective, the market for 6-Amino-2,2,4,4-tetrafluoro-1,3-benzodioxene has seen steady growth, particularly in regions with strong pharmaceutical and advanced materials sectors. Manufacturers are increasingly focusing on developing scalable synthetic routes to meet the growing demand while maintaining competitive pricing. The compound's niche applications in agrochemical research and specialty coatings have further expanded its commercial potential, creating opportunities for suppliers who can provide consistent quality and reliable supply chains.

Environmental and regulatory considerations play an important role in the production and use of 6-Amino-2,2,4,4-tetrafluoro-1,3-benzodioxene. While the compound itself doesn't fall under strict regulatory controls, its fluorine content necessitates proper handling and disposal procedures to minimize environmental impact. The chemical industry's increasing emphasis on green chemistry principles has prompted research into more sustainable synthetic approaches for such fluorinated compounds, including catalytic methods and solvent optimization strategies.

Looking to the future, 6-Amino-2,2,4,4-tetrafluoro-1,3-benzodioxene is poised to play an increasingly important role in several cutting-edge technologies. Its potential applications in organic electronics, particularly in the development of novel charge transport materials, align well with current trends in flexible and printed electronics. Additionally, the compound's unique structural features make it an interesting candidate for exploration in metal-organic frameworks (MOFs) and other advanced porous materials with applications in gas storage and separation technologies.

For researchers and industrial users working with 6-Amino-2,2,4,4-tetrafluoro-1,3-benzodioxene, proper storage conditions are essential to maintain product integrity. The compound should typically be stored in cool, dry environments, protected from light and moisture. Handling recommendations include standard laboratory precautions, with particular attention to avoiding prolonged exposure to air due to potential sensitivity of the amino group in some formulations.

The scientific literature surrounding 6-Amino-2,2,4,4-tetrafluoro-1,3-benzodioxene continues to expand, with recent publications exploring its use in increasingly sophisticated applications. Academic and industrial research groups are actively investigating its potential in areas ranging from molecular electronics to catalysis, demonstrating the compound's versatility and the broad interest it has generated in the scientific community. As synthetic methodologies advance and application knowledge grows, this fluorinated benzodioxene derivative is likely to find even more innovative uses across the chemical sciences.